(3-Hydroxyphenyl) 3-iodobenzoate

• Molecular Formula: C13H9IO3
• Molecular Weight: 340.11 g/mol
• IUPAC Name: (3-hydroxyphenyl) 3-iodobenzoate
• InChI: InChI=1S/C13H9IO3/c14-10-4-1-3-9(7-10)13(16)17-12-6-2-5-11(15)8-12/h1-8,15H
• InChI Key: KXQSTGQRJLONNE-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)I)C(=O)OC2=CC=CC(=C2)O

Description

(3-Hydroxyphenyl) 3-iodobenzoate is an aromatic ester derived from 3-iodobenzoic acid and 3-hydroxyphenol. Its structure features a hydroxyl group on the phenyl ring and an iodine atom at the meta position of the benzoate moiety. This compound is of interest in organic synthesis due to the electronic effects of iodine, which can influence reactivity in cross-coupling reactions or microbial dehalogenation processes .

Comparison with Similar Compounds

Structural and Spectroscopic Comparison with Analogous Compounds

Table 1: Structural and Spectroscopic Properties of Selected 3-Iodobenzoate Derivatives

Compound	Substituents	Key Spectral Data (13C NMR)	Synthesis Yield (If Reported)
(3-Hydroxyphenyl) 3-iodobenzoate	-OH (phenyl), -I (benzoate)	Not reported in evidence	Not reported
Phenyl 3-iodobenzoate	-H (phenyl), -I (benzoate)	13C NMR data available (exact shifts unspecified)	Not reported
Methyl 3-iodobenzoate	-OCH3 (benzoate), -I	Not reported	76% (as a reagent in coupling)

Key Observations :

• The hydroxyl group in (3-Hydroxyphenyl) 3-iodobenzoate may enhance solubility in polar solvents compared to non-hydroxylated analogs like phenyl 3-iodobenzoate.
• Methyl 3-iodobenzoate is widely used as a reagent in coupling reactions, with a reported synthesis yield of 76% under optimized conditions .

Reactivity in Microbial Dehalogenation Processes

Table 2: Substrate Specificity and Inhibition in Dehalogenation by Desulfomonile tiedjei

Compound	Role in Dehalogenation	Relative Activity/Inhibition
3-Chlorobenzoate	Substrate	High activity
3,5-Dichlorobenzoate	Competitive inhibitor	Strong inhibition
3-Iodobenzoate	Tested substrate	Activity not explicitly reported

Key Observations :

• Halogen substituents significantly influence microbial dehalogenation. Chlorinated analogs (e.g., 3-chlorobenzoate) are actively metabolized, while bulkier iodine atoms may hinder enzyme binding or catalysis .
• The inhibitory effect of 3,5-dichlorobenzoate suggests that steric and electronic factors at the meta position are critical for enzyme-substrate interactions.

Comparison with Non-Iodinated Benzoates

• 3-Hydroxybenzoic Acid Derivatives: Compounds like 3-hydroxybenzaldehyde () lack iodine but share phenolic groups, enabling hydrogen bonding. These derivatives are often used in flavoring agents or antioxidants.
• Chlorinated Analogs : 3-Chlorobenzoate exhibits higher microbial degradation activity compared to iodinated versions, highlighting the trade-off between halogen size and biodegradability .